![molecular formula C12H13F3N2O2 B2758671 (4-Hydroxy-4-(trifluoromethyl)piperidin-1-yl)(pyridin-4-yl)methanone CAS No. 2034573-68-5](/img/structure/B2758671.png)
(4-Hydroxy-4-(trifluoromethyl)piperidin-1-yl)(pyridin-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-Hydroxy-4-(trifluoromethyl)piperidin-1-yl)(pyridin-4-yl)methanone, also known as PF-06648671, is a small molecule inhibitor that has shown potential in the treatment of various diseases.
Scientific Research Applications
- Synthesis : TFMP has been synthesized and studied for its pharmacological properties .
- Uses : Researchers have investigated its potential as a pharmacophore in drug molecules. The incorporation of fluorine-containing groups, including trifluoromethyl, enhances drug stability, bioavailability, and binding affinity .
- Derivatives : Different derivatives of TFMP have been synthesized and evaluated for in vivo analgesic effects. These compounds contribute to the development of novel pain-relieving drugs .
- Trifluoromethylpyridines : TFMP derivatives have found applications in agrochemicals. Their unique properties make them valuable in crop protection and pest management .
- Fluorine Effects : Fluorine-containing compounds, including TFMP, exhibit intriguing reactivity patterns. Researchers explore their use as catalysts or reagents in organic transformations .
- Fluorinated Building Blocks : Fluorine-substituted molecules play a role in materials science. TFMP derivatives might find applications in designing functional materials for electronic devices .
- Pharmacophore Exploration : Understanding the interactions of TFMP derivatives with biological targets can aid in drug discovery. Researchers investigate their binding to specific receptors or enzymes .
Medicinal Chemistry and Drug Development
Analgesic Potential
Agrochemical Applications
Catalysis and Organic Synthesis
Electronics and Materials Science
Biological Studies and Target Identification
properties
IUPAC Name |
[4-hydroxy-4-(trifluoromethyl)piperidin-1-yl]-pyridin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F3N2O2/c13-12(14,15)11(19)3-7-17(8-4-11)10(18)9-1-5-16-6-2-9/h1-2,5-6,19H,3-4,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGLMYYBFSBMJJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C(F)(F)F)O)C(=O)C2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Hydroxy-4-(trifluoromethyl)piperidin-1-yl)(pyridin-4-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.